Cas no 4590-28-7 (N''-formyl-3-nitrobenzohydrazide)

N''-formyl-3-nitrobenzohydrazide structure
4590-28-7 structure
Product Name:N''-formyl-3-nitrobenzohydrazide
CAS No:4590-28-7
MF:C8H7N3O4
MW:209.158881425858
CID:930076
PubChem ID:5042531
Update Time:2025-04-19

N''-formyl-3-nitrobenzohydrazide Chemical and Physical Properties

Names and Identifiers

    • N''-formyl-3-nitrobenzohydrazide
    • benzoic acid, 3-nitro-, 2-formylhydrazide
    • N'-Formyl-3-nitrobenzohydrazide
    • DS-011820
    • SR-01000402431
    • NSC137908
    • MLS000584292
    • DTXSID40407716
    • N-[(3-nitrobenzoyl)amino]formamide
    • AKOS001607935
    • SR-01000402431-1
    • NSC-137908
    • 4590-28-7
    • HMS3379M12
    • SMR000203455
    • CHEMBL1447240
    • HMS2593E14
    • Inchi: 1S/C8H7N3O4/c12-5-9-10-8(13)6-2-1-3-7(4-6)11(14)15/h1-5H,(H,9,12)(H,10,13)
    • InChI Key: WWYVVPPAZIGLTR-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C=1)[N+](=O)[O-])NNC=O

Computed Properties

  • Exact Mass: 209.04371
  • Monoisotopic Mass: 209.04365571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 101.34
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